![molecular formula C20H15F3N4O5 B2913548 N-(2-methoxy-5-(trifluoromethyl)phenyl)-2-(3-(4-nitrophenyl)-6-oxopyridazin-1(6H)-yl)acetamide CAS No. 922907-51-5](/img/structure/B2913548.png)
N-(2-methoxy-5-(trifluoromethyl)phenyl)-2-(3-(4-nitrophenyl)-6-oxopyridazin-1(6H)-yl)acetamide
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Description
N-(2-methoxy-5-(trifluoromethyl)phenyl)-2-(3-(4-nitrophenyl)-6-oxopyridazin-1(6H)-yl)acetamide is a useful research compound. Its molecular formula is C20H15F3N4O5 and its molecular weight is 448.358. The purity is usually 95%.
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Scientific Research Applications
Green Synthesis and Catalytic Applications
Green synthesis approaches are critical for sustainable chemistry. For example, the catalytic hydrogenation process for synthesizing key intermediates like N-(3-Amino-4-methoxyphenyl)acetamide demonstrates the importance of environmentally friendly methods in producing compounds with potential applications in dye production and pharmaceuticals (Zhang Qun-feng, 2008).
Antimicrobial and Anti-inflammatory Activity
Several studies have synthesized and evaluated derivatives with structures similar to the target compound for their antimicrobial and anti-inflammatory activities. For instance, acetamido pyrrolyl azoles have shown promising antibacterial and anti-inflammatory properties, highlighting the potential for developing new therapeutic agents (D. Sowmya et al., 2017).
Antioxidant Properties
Research into the antioxidant activities of various acetamide derivatives, such as those involving N,N-diacylaniline derivatives, underscores the potential for these compounds in mitigating oxidative stress, which is a key factor in numerous diseases (A. Al‐Sehemi et al., 2017).
Anticancer Research
The synthesis and characterization of novel acetamide derivatives for their anticancer properties have been a significant area of focus. For instance, the cytotoxicity of 2-chloro N-aryl substitutedacetamide derivatives against various cancer cell lines has been studied, indicating the potential for these compounds in cancer therapy (A. Vinayak et al., 2014).
Anti-inflammatory and Analgesic Effects
The study of N-(2-hydroxy phenyl) acetamide in adjuvant-induced arthritis models provides evidence of anti-arthritic and anti-inflammatory activity, suggesting potential therapeutic applications for related compounds in treating inflammatory diseases (Huma Jawed et al., 2010).
Antibacterial Against MRSA
N-substituted benzimidazole derivatives, including those related to the target compound, have shown significant activity against Methicillin-Resistant Staphylococcus aureus (MRSA), a critical concern in healthcare due to antibiotic resistance. This research highlights the potential for developing new antibacterial agents to combat resistant strains (S. Chaudhari et al., 2020).
properties
IUPAC Name |
N-[2-methoxy-5-(trifluoromethyl)phenyl]-2-[3-(4-nitrophenyl)-6-oxopyridazin-1-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H15F3N4O5/c1-32-17-8-4-13(20(21,22)23)10-16(17)24-18(28)11-26-19(29)9-7-15(25-26)12-2-5-14(6-3-12)27(30)31/h2-10H,11H2,1H3,(H,24,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OJUYECBQHMJRII-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C(F)(F)F)NC(=O)CN2C(=O)C=CC(=N2)C3=CC=C(C=C3)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H15F3N4O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
448.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.